Cas no 6268-52-6 (10-phenylundecanoic acid)

• Product Name: 10-phenylundecanoic acid
• CAS No: 6268-52-6
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 957226
• PubChem ID: 235175
• Update Time: 2025-04-19

10-phenylundecanoic acid Chemical and Physical Properties

Names and Identifiers

• 10-phenylundecanoic acid
• 10-phenyl-undecanoic acid
• 10-Phenylundecansaeure
• 6268-52-6
• NSC-36269
• NSC36269
• DTXSID80284225

• Inchi： 1S/C17H26O2/c1-15(16-12-8-6-9-13-16)11-7-4-2-3-5-10-14-17(18)19/h6,8-9,12-13,15H,2-5,7,10-11,14H2,1H3,(H,18,19)
• InChI Key： BOJGHMZSMNYSRJ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 262.19300
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.99550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids